Cas no 24464-33-3 (Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1))

• Product Name: Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1)
• CAS No: 24464-33-3
• MF: C₁₇H₁₆IN
• MW: 361.220116615295
• CID: 282617
• PubChem ID: 32409
• Update Time: 2025-04-19

Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Isoquinolinium,1,2-dimethyl-7-phenyl-, iodide (1:1)
• 2,3-dimethyl-7-phenylisoquinolin-2-ium,iodide
• DTXSID30947358
• ISOQUINOLINIUM, 1,2-DIMETHYL-7-PHENYL-, IODIDE
• 2,3-dimethyl-7-phenylisoquinolin-2-ium iodide
• 24464-33-3
• 1,2-Dimethyl-7-phenylisoquinolinium iodide

• Inchi： 1S/C17H16N.HI/c1-13-10-15-8-9-16(11-17(15)12-18(13)2)14-6-4-3-5-7-14;/h3-12H,1-2H3;1H/q+1;/p-1
• InChI Key： RQUKKEPNYVOXAV-UHFFFAOYSA-M
• SMILES： [I-].[N+]1(C)C=C2C=C(C3C=CC=CC=3)C=CC2=CC=1C

Computed Properties

• Exact Mass: 344.9071
• Monoisotopic Mass: 361.03275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų

Experimental Properties

• PSA: 3.88